Cas no 55246-78-1 (n-methyl-n-(4-methylphenyl)thiocarbamoyl chloride)

• Product Name: n-methyl-n-(4-methylphenyl)thiocarbamoyl chloride
• CAS No: 55246-78-1
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• MDL: MFCD03093781
• CID: 943590
• PubChem ID: 2759923
• Update Time: 2025-11-01

n-methyl-n-(4-methylphenyl)thiocarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• n-methyl-n-(4-methylphenyl)thiocarbamoyl chloride
• N-methyl-N-(4-methylphenyl)carbamothioyl chloride
• methyl-p-tolyl-thiocarbamoyl chloride
• Methyl-p-tolyl-thiocarbamoylchlorid
• AKOS006276941
• 55246-78-1
• A830554
• Methyl(p-tolyl)carbamothioic chloride
• N-methyl-N-(p-tolyl)carbamothioyl chloride
• MFCD03093781
• DTXSID90374964
• N-(chloromethanethioyl)-N,4-dimethylaniline
• Methyl(p-tolyl)carbamothioicchloride
• DB-052702

• MDL： MFCD03093781
• Inchi： 1S/C9H10ClNS/c1-7-3-5-8(6-4-7)11(2)9(10)12/h3-6H,1-2H3
• InChI Key： FEZXLOXGKBWRCH-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 199.02200
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Melting Point: 56 °C
• PSA: 35.33000
• LogP: 2.95490

Additional information on n-methyl-n-(4-methylphenyl)thiocarbamoyl chloride

Comprehensive Overview of N-Methyl-N-(4-methylphenyl)thiocarbamoyl Chloride (CAS No. 55246-78-1)

N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride (CAS No. 55246-78-1) is a specialized organic compound widely utilized in synthetic chemistry and pharmaceutical research. This compound, characterized by its thiocarbamoyl chloride functional group, plays a pivotal role in the synthesis of sulfur-containing derivatives, which are increasingly relevant in drug discovery and agrochemical applications. The growing interest in thiocarbamoyl compounds stems from their versatility in constructing heterocyclic frameworks, a key area of focus in modern medicinal chemistry.

In recent years, the demand for N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride has surged due to its application in developing novel enzyme inhibitors and biologically active molecules. Researchers are particularly intrigued by its potential in targeting cysteine proteases, a class of enzymes implicated in various diseases. This aligns with the current trend of exploring sulfur-based pharmacophores, a hot topic in pharmaceutical forums and academic publications. The compound's CAS No. 55246-78-1 frequently appears in patent literature, underscoring its industrial significance.

From a structural perspective, the presence of both methyl and aryl substituents in N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride contributes to its unique reactivity profile. The thiocarbamoyl chloride moiety acts as an electrophilic center, enabling efficient coupling reactions with nucleophiles—a property exploited in peptide mimetics design. This characteristic has made it valuable in combinatorial chemistry workflows, where rapid diversification of molecular scaffolds is essential.

Environmental and safety considerations surrounding thiocarbamoyl derivatives have gained attention in regulatory discussions. While CAS No. 55246-78-1 is primarily used in controlled laboratory settings, its handling requires adherence to standard organic synthesis protocols. The scientific community continues to investigate green chemistry alternatives for thiocarbamoyl chloride reactions, reflecting broader sustainability trends in chemical manufacturing.

The analytical characterization of N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity—critical parameters for reproducible research outcomes. Recent publications highlight its utility in constructing thiazole and thiadiazole rings, structural motifs prevalent in FDA-approved drugs targeting metabolic disorders.

Industrial scale-up of thiocarbamoyl chloride derivatives presents unique engineering challenges due to their sensitivity to moisture. Process chemists have developed specialized protocols for handling CAS No. 55246-78-1 in bulk quantities, focusing on inert atmosphere techniques. These advancements support the growing market for custom synthetic intermediates, particularly in contract research organizations serving the pharmaceutical sector.

Emerging applications of N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride extend to materials science, where it serves as a precursor for conducting polymers with sulfur linkages. This interdisciplinary potential makes 55246-78-1 a compound of interest in academic and industrial research grants. Database analytics reveal increasing patent filings referencing this chemical, particularly in electronic materials and organic semiconductors domains.

Quality control standards for thiocarbamoyl chlorides continue to evolve, with regulatory bodies emphasizing stringent impurity profiling. Analytical methods for CAS No. 55246-78-1 now routinely include HPLC-UV and LC-MS techniques to detect trace byproducts. These developments reflect the pharmaceutical industry's heightened focus on genotoxic impurity control during drug substance synthesis.

The global market for N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride demonstrates steady growth, driven by expanding contract manufacturing opportunities in Asia-Pacific regions. Supply chain specialists note increasing demand for 55246-78-1 from emerging biotechnology startups, particularly those developing targeted protein degraders. This trend mirrors broader shifts toward precision medicine approaches in therapeutic development.

Future research directions for thiocarbamoyl chloride chemistry may explore photocatalytic activation methods, aligning with the push for energy-efficient synthesis. Computational chemists are actively modeling the reactivity of CAS No. 55246-78-1 to predict novel reaction pathways, leveraging advances in machine learning for molecular design. These interdisciplinary efforts position N-Methyl-N-(4-methylphenyl)thiocarbamoyl chloride as a compound with enduring scientific relevance.